![molecular formula C9H8F3NO2S B6311894 2-Methoxy-5-(trifluoromethylthio)benzaldehyde oxime CAS No. 1357628-15-9](/img/structure/B6311894.png)
2-Methoxy-5-(trifluoromethylthio)benzaldehyde oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-5-(trifluoromethylthio)benzaldehyde oxime, or 2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime, is an organic compound that has multiple uses in scientific research. It is a valuable reagent used in organic synthesis and can be used to form derivatives of aromatic compounds. It is also used in the synthesis of various active pharmaceutical ingredients.
Scientific Research Applications
2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime has multiple applications in scientific research. It is a valuable reagent used in organic synthesis and can be used to form derivatives of aromatic compounds. It is also used in the synthesis of various active pharmaceutical ingredients. Additionally, it is used in the synthesis of various heterocyclic compounds, such as thiophene derivatives, which are used in the synthesis of drugs, agrochemicals, and dyes.
Mechanism of Action
2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime acts as a nucleophile in organic synthesis. It is capable of forming covalent bonds with electrophiles, such as acids and bases, and can be used to form derivatives of aromatic compounds. Additionally, it can be used to form heterocyclic compounds, such as thiophene derivatives, which are used in the synthesis of drugs, agrochemicals, and dyes.
Biochemical and Physiological Effects
2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime is not known to have any biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime in laboratory experiments is its versatility. It can be used to form derivatives of aromatic compounds and to synthesize various heterocyclic compounds. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of using 2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime in laboratory experiments is its reactivity. It is highly reactive and can easily form covalent bonds with electrophiles, such as acids and bases. Therefore, it must be handled with care and stored in a cool, dry place.
Future Directions
The future directions for 2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime research include further investigation into its reactivity, its possible applications in drug synthesis, and its potential use in the synthesis of agrochemicals and dyes. Additionally, further research into its biochemical and physiological effects is needed to determine if it is safe for human consumption. Finally, further research into its structure-activity relationship may lead to the discovery of novel compounds with improved properties.
Synthesis Methods
2-Methoxy-5-trifluoromethylthiobenzaldehyde oxime can be synthesized by two different methods. The first method involves the reaction of 2-methoxy-5-trifluoromethylthiobenzaldehyde with hydroxylamine hydrochloride in an aqueous solution. The resulting product is then isolated and purified using recrystallization. The second method involves the reaction of 2-methoxy-5-trifluoromethylthiobenzaldehyde with ethyl chloroformate in an organic solvent. The resulting product is then purified using column chromatography.
properties
IUPAC Name |
(NE)-N-[[2-methoxy-5-(trifluoromethylsulfanyl)phenyl]methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2S/c1-15-8-3-2-7(16-9(10,11)12)4-6(8)5-13-14/h2-5,14H,1H3/b13-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHDTYHMCWUERH-WLRTZDKTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)SC(F)(F)F)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)SC(F)(F)F)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.